Cas no 2171231-70-0 ((3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2171231-70-0
• MF: C₁₂H₁₇BrN₂O₄S
• MW: 365.243381261826
• CID: 6055881
• PubChem ID: 165522464
• Update Time: 2025-06-08

(3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• EN300-1285996
• (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2171231-70-0

• Inchi： 1S/C12H17BrN2O4S/c1-6-9(13)20-10(14-6)7(5-8(16)17)15-11(18)19-12(2,3)4/h7H,5H2,1-4H3,(H,15,18)(H,16,17)/t7-/m0/s1
• InChI Key： PVBKWONPJHXZRK-ZETCQYMHSA-N
• SMILES： BrC1=C(C)N=C([C@H](CC(=O)O)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 364.00924g/mol
• Monoisotopic Mass: 364.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No. 2171231-70-0)

(3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171231-70-0, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a chiral center and a thiazole ring, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure consists of a propanoic acid moiety functionalized with a tert-butoxycarbonyl (Boc) group and an amine moiety, further substituted with a 5-bromo-4-methyl-1,3-thiazole ring. This arrangement not only provides a stable framework for further chemical modifications but also imparts specific biological activities. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been a surge in research focused on developing new drugs with enhanced efficacy and reduced side effects. The compound (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid has emerged as a promising candidate in this context. Its chiral center allows for the synthesis of enantiomerically pure compounds, which are often more effective and safer than their racemic counterparts. This property is particularly important in drug development, where the biological activity of a molecule can be highly dependent on its stereochemistry.

The tert-butoxycarbonyl group in the molecule serves as an amino protecting group, which is crucial in multi-step synthetic routes. This protection allows for selective modification of other functional groups while maintaining the integrity of the amine moiety. Once the desired modifications are achieved, the Boc group can be easily removed under mild acidic conditions, revealing the free amine for further functionalization. This versatility makes (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid an indispensable tool in synthetic organic chemistry.

Recent studies have highlighted the potential of thiazole derivatives in addressing various therapeutic challenges. For instance, researchers have demonstrated that certain thiazole-based compounds exhibit potent inhibitory activity against kinases and other enzymes involved in cancer progression. The structural motif present in (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid aligns well with these findings, suggesting its potential as a lead compound for further drug discovery efforts.

The synthesis of this compound involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The initial step typically involves the formation of the thiazole ring through cyclization reactions involving appropriate precursors. Subsequent steps include functional group transformations such as bromination and methylation to introduce the desired substituents at specific positions on the thiazole core. The final step involves protecting the amine group with a Boc group to facilitate subsequent synthetic manipulations.

The importance of this compound cannot be overstated in the context of modern drug development. Its unique structural features and versatile reactivity make it a valuable asset for medicinal chemists working on novel therapeutic agents. By leveraging its properties, researchers can design and synthesize complex molecules with tailored biological activities that address unmet medical needs.

As our understanding of biological systems continues to evolve, so does our ability to develop more targeted and effective treatments for various diseases. The compound (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid represents one such advancement that holds great promise for future therapeutic applications. Its role as an intermediate in drug synthesis underscores its significance in advancing pharmaceutical research and development.